Cas no 13149-03-6 (1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-, (3aR,7aR)-rel-)

1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-, (3aR,7aR)-rel- structure
13149-03-6 structure
Product Name:1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-, (3aR,7aR)-rel-
CAS No:13149-03-6
MF:C8H8O3
MW:152.147322654724
CID:200823
PubChem ID:15620752
Update Time:2025-04-19

1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-, (3aR,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-, (3aR,7aR)-rel-
    • 3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione
    • trans-1,2,3,6-Tetrahydrophthalic anhydride
    • (+-)-trans-Cyclohex-4-en-1,2-dicarbonsaeure-anhydrid
    • (+-)-trans-cyclohex-4-ene-1,2-dicarboxylic acid-anhydride
    • 1,3-Isobenzofurandione, 3A,4,7,7A-tetrahydro-, trans-
    • 4-Cyclohexene-1,2-dicarboxylic anhydride, trans-
    • Nsc292900
    • trans-4-Cylohexene-1,2-dicarboxylic anhydride
    • trans-4-Cyclohexene-1,2-dicarboxylic anhydride
    • (7aR)-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
    • SCHEMBL13551917
    • 13149-03-6
    • DTXSID1058713
    • Inchi: 1S/C8H8O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-2,5-6H,3-4H2/t5-,6?/m1/s1
    • InChI Key: KMOUUZVZFBCRAM-LWOQYNTDSA-N
    • SMILES: O1C([C@@H]2CC=CCC2C1=O)=O

Computed Properties

  • Exact Mass: 152.04734
  • Monoisotopic Mass: 152.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: Relative vapor density (air = 1): 5.3
  • Melting Point: 102 °C
  • Boiling Point: 305.6°Cat760mmHg
  • Flash Point: 148.2°C
  • Refractive Index: 1.592
  • PSA: 43.37
  • LogP: 0.65220

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